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Compound of Interest

Compound Name:
(S)-tert-Butyl 2-hydroxy-3-

phenylpropanoate

CAS No.: 7622-23-3

Cat. No.: B1280383

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic characterization

of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate, a chiral ester with significant applications as

a building block in the synthesis of bioactive molecules. This document is intended for

researchers, scientists, and drug development professionals, offering in-depth analysis of its

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. While

experimental data for this specific molecule is not readily available in the public domain, this

guide will present predicted spectroscopic data based on established principles and provide

detailed methodologies for its acquisition and interpretation.

Introduction
(S)-tert-Butyl 2-hydroxy-3-phenylpropanoate (Figure 1) is a valuable chiral intermediate in

organic synthesis. Its structural features, including a bulky tert-butyl ester, a secondary hydroxyl

group, and a phenyl ring, necessitate a thorough spectroscopic analysis to confirm its identity,

purity, and stereochemical integrity. This guide will delve into the expected spectroscopic

signatures of this molecule, providing a framework for its characterization.
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Molecular Formula: C₁₃H₁₈O₃[1][2] Molecular Weight: 222.28 g/mol [1][2] CAS Number: 7622-

23-3[1][2][3][4][5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.

Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the

individual atoms.

Predicted ¹H NMR Spectral Data
The proton NMR spectrum of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate in a deuterated

solvent like chloroform (CDCl₃) is expected to exhibit distinct signals corresponding to the

different proton environments.

Proton

Assignment

Predicted

Chemical Shift

(ppm)

Multiplicity Integration

Coupling

Constants (J,

Hz)

Phenyl-H 7.20 - 7.40 Multiplet 5H -

CH-OH ~4.3
Doublet of

Doublets
1H J = ~4, 8 Hz

CH₂ ~3.0 Multiplet 2H -

OH Variable Singlet (broad) 1H -

C(CH₃)₃ ~1.4 Singlet 9H -

Rationale behind the Predictions:

Phenyl Protons (7.20 - 7.40 ppm): The five protons on the benzene ring will resonate in the

aromatic region. Due to their close chemical shifts and potential for complex coupling, they

are expected to appear as a multiplet.

Methine Proton (CH-OH, ~4.3 ppm): This proton, attached to the carbon bearing the hydroxyl

group, is deshielded by the adjacent oxygen and the ester carbonyl. It is expected to be a
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doublet of doublets due to coupling with the two diastereotopic protons of the neighboring

methylene group.

Methylene Protons (CH₂, ~3.0 ppm): These two protons are diastereotopic due to the

adjacent chiral center. They will couple with each other (geminal coupling) and with the

methine proton (vicinal coupling), resulting in a complex multiplet.

Hydroxyl Proton (OH, Variable): The chemical shift of the hydroxyl proton is highly dependent

on concentration, temperature, and solvent. It often appears as a broad singlet and may

exchange with deuterium in the presence of D₂O.

tert-Butyl Protons (C(CH₃)₃, ~1.4 ppm): The nine equivalent protons of the tert-butyl group

will appear as a sharp singlet due to the absence of neighboring protons to couple with.

Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Carbon Assignment Predicted Chemical Shift (ppm)

C=O (Ester) ~173

C-phenyl (quaternary) ~137

CH-phenyl ~129, ~128, ~126

C-O (tert-butyl) ~82

CH-OH ~72

CH₂ ~40

C(CH₃)₃ ~28

Rationale behind the Predictions:

Carbonyl Carbon (~173 ppm): The ester carbonyl carbon is significantly deshielded and

appears at the downfield end of the spectrum.
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Aromatic Carbons (~126-137 ppm): The six carbons of the phenyl ring will have distinct

chemical shifts. The quaternary carbon attached to the propyl chain will be the least

shielded.

Quaternary tert-butyl Carbon (~82 ppm): The carbon of the tert-butyl group attached to the

ester oxygen is deshielded by the oxygen atom.

Methine Carbon (CH-OH, ~72 ppm): The carbon bearing the hydroxyl group is deshielded by

the oxygen.

Methylene Carbon (CH₂, ~40 ppm): The benzylic methylene carbon appears in the typical

aliphatic region.

tert-Butyl Carbons (~28 ppm): The three equivalent methyl carbons of the tert-butyl group will

give a single, intense signal.

Experimental Protocol for NMR Data Acquisition
Sample Preparation: Dissolve approximately 5-10 mg of (S)-tert-Butyl 2-hydroxy-3-
phenylpropanoate in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a

standard 5 mm NMR tube.

Instrument Setup: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal

resolution and sensitivity.

¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Key parameters

to optimize include the number of scans, relaxation delay, and spectral width.

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of

scans will likely be required compared to the ¹H spectrum due to the lower natural

abundance of the ¹³C isotope.

2D NMR (Optional but Recommended): For unambiguous assignment of all signals,

acquiring 2D NMR spectra such as COSY (Correlated Spectroscopy) and HSQC

(Heteronuclear Single Quantum Coherence) is highly recommended. COSY will reveal ¹H-¹H

coupling networks, while HSQC will correlate directly bonded ¹H and ¹³C atoms.
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Infrared (IR) Spectroscopy
IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule. The IR spectrum of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate is expected to

show characteristic absorption bands.

Table of Predicted IR Absorptions:

Wavenumber (cm⁻¹) Functional Group Vibration Mode Intensity

~3500 O-H Stretching (Alcohol) Strong, Broad

~3030 C-H Stretching (Aromatic) Medium

~2980, ~2870 C-H Stretching (Aliphatic) Medium-Strong

~1730 C=O Stretching (Ester) Strong, Sharp

~1600, ~1495, ~1450 C=C
Stretching (Aromatic

Ring)
Medium-Weak

~1250, ~1150 C-O Stretching (Ester) Strong

~750, ~700 C-H
Bending (Aromatic,

out-of-plane)
Strong

Interpretation of the IR Spectrum:

The broad absorption band around 3500 cm⁻¹ is a clear indication of the presence of the

hydroxyl (-OH) group.

The strong, sharp peak around 1730 cm⁻¹ is characteristic of the carbonyl (C=O) stretch of

the ester functional group.

The presence of the aromatic ring is confirmed by the C-H stretching vibrations above 3000

cm⁻¹ and the C=C stretching vibrations in the 1450-1600 cm⁻¹ region. The strong bands in

the 700-750 cm⁻¹ region are indicative of a monosubstituted benzene ring.

Aliphatic C-H stretching vibrations from the tert-butyl and propyl groups are expected just

below 3000 cm⁻¹.
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The strong C-O stretching vibrations of the ester group will be prominent in the fingerprint

region, typically around 1150-1250 cm⁻¹.

Experimental Protocol for IR Data Acquisition
Sample Preparation: The sample can be analyzed as a thin film on a salt plate (NaCl or KBr)

if it is an oil, or as a KBr pellet if it is a solid. Alternatively, a solution in a suitable solvent

(e.g., chloroform) can be used in a solution cell.

Instrument: A Fourier-Transform Infrared (FTIR) spectrometer is typically used.

Data Acquisition: A background spectrum of the empty sample holder (or pure solvent) is first

recorded. The sample is then placed in the beam path, and the sample spectrum is acquired.

The instrument software automatically subtracts the background to produce the final

spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural confirmation.

Predicted Mass Spectrum Data (Electron Ionization - EI):

Molecular Ion (M⁺): m/z = 222. This peak, corresponding to the intact molecule with one

electron removed, may be weak or absent in the EI spectrum due to the lability of the

molecule.

Key Fragment Ions:

m/z = 165: [M - C₄H₉O]⁺ - Loss of the tert-butoxy group.

m/z = 149: [M - C₄H₉O₂]⁺ - Loss of the tert-butoxycarbonyl group.

m/z = 91: [C₇H₇]⁺ - The tropylium ion, a very common and stable fragment for compounds

containing a benzyl group.

m/z = 57: [C₄H₉]⁺ - The tert-butyl cation, which is expected to be a very abundant peak.
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Rationale for Fragmentation:

Under EI conditions, the molecule will fragment in predictable ways. The tert-butyl group is

prone to cleavage to form the stable tert-butyl cation (m/z 57). The benzylic bond is also

susceptible to cleavage, leading to the formation of the tropylium ion (m/z 91). Loss of the

entire ester group or parts of it will also lead to characteristic fragments.

Experimental Protocol for MS Data Acquisition
Sample Introduction: The sample can be introduced into the mass spectrometer via a direct

insertion probe or, if volatile enough, through a gas chromatograph (GC-MS).

Ionization: Electron Ionization (EI) is a common technique for this type of molecule. Softer

ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI) could also

be employed, which would likely result in a more prominent molecular ion peak.

Mass Analysis: A quadrupole or time-of-flight (TOF) mass analyzer can be used to separate

the ions based on their mass-to-charge ratio.

Visualizing the Structure and Workflow
To aid in the understanding of the molecular structure and the analytical workflow, the following

diagrams are provided.

Figure 1. Molecular structure of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate.
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Figure 2. Workflow for the spectroscopic characterization of the target compound.

Conclusion
The comprehensive spectroscopic analysis of (S)-tert-Butyl 2-hydroxy-3-phenylpropanoate,

employing NMR, IR, and MS techniques, provides a robust framework for its unequivocal

identification and characterization. The predicted data and methodologies outlined in this guide

serve as a valuable resource for researchers working with this and structurally related

compounds. Adherence to the described protocols will ensure the generation of high-quality,

reproducible data, which is paramount in the fields of chemical synthesis and drug

development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com
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